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Compound of Interest

Compound Name: Methacryloxymethyltrimethylsilane

Cat. No.: B099026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for

Methacryloxymethyltrimethylsilane (also known as Trimethylsilyl acrylate), CAS No. 13688-

55-6. The information is compiled from Safety Data Sheets (SDS) to ensure a high standard of

accuracy and relevance for professionals in research and development.

Core Safety and Hazard Information
Methacryloxymethyltrimethylsilane is a highly flammable liquid and vapor that can cause

skin and serious eye irritation. It may also cause respiratory irritation and is toxic to aquatic life

with long-lasting effects. It is imperative to handle this chemical with appropriate safety

precautions in a well-ventilated area.

Hazard Identification
GHS Classification: Flammable liquids (Category 2), Skin irritation (Category 2), Eye irritation

(Category 2A), Specific target organ toxicity — single exposure (Category 3), Respiratory

system, Acute aquatic toxicity (Category 2), Chronic aquatic toxicity (Category 2).

Signal Word: Danger.

Hazard Statements:

H225: Highly flammable liquid and vapour.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long lasting effects.

Quantitative Data for
Methacryloxymethyltrimethylsilane
The following tables summarize the key quantitative data available for

Methacryloxymethyltrimethylsilane, providing a clear reference for its physical, chemical,

and safety properties.

Table 1: Physical and Chemical Properties
Property Value Source

Molecular Formula C₆H₁₂O₂Si

Molecular Weight 144.24 g/mol

Appearance Colorless Liquid

Boiling Point 53 °C (127 °F) at 0.3 hPa

Density 0.984 g/cm³ at 25 °C (77 °F)

Flash Point -15 °C (5.0 °F) - closed cup

Table 2: Exposure and Handling
Parameter Value Source

Storage Class 3 - Flammable liquids

Recommended Storage
Store in a well-ventilated

place. Keep cool.

Transport Information
UN number: 1993, Class: 3,

Packing group: II
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Experimental Protocols
The safety data presented in the Safety Data Sheet (SDS) for

Methacryloxymethyltrimethylsilane are typically generated through standardized

experimental protocols. While the specific laboratory reports are not publicly available, the

methodologies adhere to internationally recognized guidelines, primarily those established by

the Organisation for Economic Co-operation and Development (OECD).

These guidelines provide a framework for the consistent and reliable testing of chemicals. Key

areas of testing include:

Physical-Chemical Properties: Standardized tests are used to determine properties like

boiling point, density, and flash point.

Toxicological Assessment: Acute toxicity studies (e.g., LD50 for oral, dermal, and inhalation

routes), skin and eye irritation tests, and mutagenicity assays are conducted following

specific OECD guidelines.

Ecotoxicological Assessment: Studies to determine the toxicity to aquatic organisms such as

fish, daphnia, and algae are performed according to established protocols to assess

environmental impact.

The use of these standardized methods ensures that the data is reproducible and comparable

across different laboratories and regulatory bodies.

Emergency and Handling Procedures
First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Skin Contact: Immediately wash off with soap and plenty of water. Consult a doctor if

irritation persists.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

doctor.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a doctor.

Spill Response Workflow
In the event of a spill, a systematic approach is crucial to ensure safety and minimize

environmental contamination. The following diagram illustrates a logical workflow for handling a

spill of Methacryloxymethyltrimethylsilane.
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Spill Occurs

Assess Situation
(Size, Location, Hazards)

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Eliminate Ignition Sources
(Flames, Sparks)

Ensure Adequate Ventilation

Contain Spill
(Use inert absorbent material)

Collect Absorbed Material
(Use non-sparking tools)

Dispose of Waste
(In sealed containers, follow regulations)

Decontaminate Area

Spill Secured

Click to download full resolution via product page

Caption: Logical workflow for handling a spill of Methacryloxymethyltrimethylsilane.
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Personal Protective Equipment (PPE)
A critical aspect of safely handling Methacryloxymethyltrimethylsilane is the use of

appropriate Personal Protective Equipment. The following diagram outlines the recommended

PPE.

Recommended Personal Protective Equipment

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Appropriate chemical-resistant gloves)

Body Protection
(Complete suit protecting against chemicals)

Respiratory Protection
(Where risk assessment shows it's necessary)

Click to download full resolution via product page

Caption: Recommended PPE for handling Methacryloxymethyltrimethylsilane.

To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of
Methacryloxymethyltrimethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099026#methacryloxymethyltrimethylsilane-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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